2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]ethanone
• InChI: InChI=1S/C17H22N4O4/c1-11-14(12(2)25-20-11)7-17(22)21-6-4-5-13(10-21)24-16-9-18-8-15(19-16)23-3/h8-9,13H,4-7,10H2,1-3H3
• InChI Key: KMSRVJQJHVSIEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCCC(C2)OC3=NC(=CN=C3)OC
• Molecular Formula: C17H22N4O4
• Molecular Weight: 346.4 g/mol

Description

2-(3,5-Dimethylisoxazol-4-yl)-1-(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H22N4O4 and its molecular weight is 346.387. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• New pyridine derivatives, including compounds structurally similar to the specified chemical, have been synthesized and evaluated for their antimicrobial activity. These studies highlight the potential of such compounds in developing new antimicrobial agents with variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Wound-Healing Potential

• Derivatives of ethanone, closely related to the specified compound, have shown significant wound healing properties in vivo. These compounds accelerated epithelialization and increased the tensile strength of wounds, indicating potential applications in wound care and healing (Vinaya et al., 2009).

Catalytic and Synthetic Applications

• Compounds with functionalities similar to the specified chemical have been utilized in palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions, producing various heterocyclic derivatives. These findings suggest potential applications in synthetic organic chemistry and catalysis (Bacchi et al., 2005).

Spectroscopic Characterization and Cytotoxic Studies

• Structurally related compounds have been synthesized, characterized, and subjected to cytotoxic studies, providing a basis for the development of novel therapeutic agents. These studies include spectroscopic characterization, Hirshfeld surface analysis, and docking studies to understand the pharmacokinetics and biological applications of such compounds (Govindhan et al., 2017).

Antileukemic Activity

• Derivatives of ethanone have been evaluated for their antileukemic activity against human leukemic cell lines, demonstrating the potential for the development of new antileukemic therapies (Vinaya et al., 2012).